Cas no 1414959-23-1 (1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride)

• Product Name: 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride
• CAS No: 1414959-23-1
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD22689352
• CID: 4597501
• Update Time: 2025-08-03

1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride
• 1,2,3,4-tetrahydroquinoline-7-carboxylic acid;hydrochloride
• 1,2,3,4-tetrahydroquinoline-7-carboxylic acid hydrochloride
• SB33452

• MDL： MFCD22689352
• Inchi： 1S/C10H11NO2.ClH/c12-10(13)8-4-3-7-2-1-5-11-9(7)6-8;/h3-4,6,11H,1-2,5H2,(H,12,13);1H
• InChI Key： RBEVIQGGEUTOJM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2=C(C=1)NCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 49.3

1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride

Comprehensive Guide to 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride (CAS No. 1414959-23-1)

1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride (CAS No. 1414959-23-1) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the tetrahydroquinoline family, which is known for its versatile pharmacological properties. Researchers and industry professionals frequently seek information on 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride due to its potential in drug development and its role as a key intermediate in organic chemistry.

The chemical structure of 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride features a tetrahydroquinoline core with a carboxylic acid group at the 7-position, further stabilized by hydrochloride salt formation. This structural configuration enhances its solubility and reactivity, making it valuable for synthetic applications. The compound's CAS No. 1414959-23-1 is often used to identify it in scientific literature and commercial catalogs, ensuring precise communication among researchers and suppliers.

One of the most searched topics related to 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride is its role in medicinal chemistry. The tetrahydroquinoline scaffold is a common motif in bioactive molecules, and modifications at the 7-position can lead to compounds with enhanced therapeutic properties. Researchers are particularly interested in its potential applications in developing central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds. The hydrochloride salt form improves the compound's stability, facilitating its use in high-throughput screening and formulation studies.

In addition to pharmaceutical applications, 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride is also explored in material science. Its unique structure allows for the design of novel organic semiconductors and fluorescent probes, which are critical for advancements in optoelectronics and bioimaging. The compound's ability to act as a building block for more complex structures makes it a valuable asset in interdisciplinary research.

The synthesis of 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride typically involves multi-step organic reactions, including hydrogenation and carboxylation processes. Recent advancements in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of production. This aligns with the growing demand for eco-friendly chemical synthesis methods, a hot topic in both academic and industrial settings.

Market trends indicate a rising demand for 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are increasingly focusing on scalable production techniques to meet the needs of research institutions and pharmaceutical companies. The compound's CAS No. 1414959-23-1 is frequently referenced in procurement databases, highlighting its commercial significance.

For researchers working with 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture. Safety data sheets (SDS) provide detailed guidelines for its use, ensuring compliance with laboratory safety standards.

In summary, 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid hydrochloride (CAS No. 1414959-23-1) is a versatile compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its unique properties and growing demand make it a subject of interest for researchers and industry professionals worldwide. By staying updated on the latest developments and synthetic methodologies, stakeholders can leverage its potential for innovative solutions in their respective fields.